4-Iodoisoquinolin-3-amine

• IUPAC Name: 4-iodoisoquinolin-3-amine
• InChI: InChI=1S/C9H7IN2/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H,(H2,11,12)
• InChI Key: DLFHLPVYTLXMSB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NC(=C2I)N
• Molecular Formula: C9H7IN2
• DSSTOX Substance ID: DTXSID90741637
• Molecular Weight: 270.07 g/mol
• CAS RN: 503089-88-1

Description

4-Iodoisoquinolin-3-amine is a chemical compound with the molecular formula C9H7IN2 and a molecular weight of 270.07. It is also known by its synonyms 3-Isoquinolinamine, 4-iodo-;3-Amino-4-iodoisoquinoline.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring fused with a pyridine moiety, which is characteristic of isoquinoline compounds. The iodine atom is attached to the 4th carbon atom of the isoquinoline ring, and the amine group (-NH2) is attached to the 3rd carbon atom.

Scientific Research Applications

Synthesis and Chemical Applications

• 4-Iodoisoquinolin-3-amine has been used in redox-neutral annulations with cyclic amines like 1,2,3,4-tetrahydroisoquinoline, leading to the formation of complex organic compounds. This process, involving dual C–H bond functionalization, is promoted by acetic acid (Zhu, Seidel, 2017).
• It serves as a key intermediate in the synthesis of 3H-pyrrolo[2,3-c]isoquinoline derivatives, a process involving Buchwald–Hartwig arylation and subsequent iodination (Dixit et al., 2012).
• The compound is an important building block in biologically and medicinally significant compounds, as evidenced by its use in the gram-scale synthesis of key intermediates for CRTH2 antagonists (Fang et al., 2019).

Biological and Medicinal Research

• In medicinal chemistry, derivatives of this compound, like 7-iodo-N-(3,4,5-trimethoxyphenyl)quinolin-4-amine, have been identified as potent inhibitors of Protein Kinase Novel 3 (PKN3), linking to research in cancer and leukemia treatment (Asquith et al., 2020).

Other Applications

• The compound has been utilized in the development of new fluorescent compounds, such as indazolo[3,2-a]isoquinolin-6-amines, showcasing its utility in creating novel fluorescent molecules for various applications (Balog et al., 2013).
• Its derivatives also find use in the synthesis of quinazolin-4(3H)-one derivatives, exhibiting potential antifungal activities, indicating its significance in the development of new antifungal agents (El-Hashash et al., 2015).

Safety and Hazards

According to the materials safety data sheet, 4-Iodoisoquinolin-3-amine is an irritant and should be handled with caution. Prolonged exposure should be avoided and inhalation of its vapor should be prevented.

Future Directions

The future directions for research on 4-Iodoisoquinolin-3-amine could involve exploring its potential biological activities and developing more efficient synthesis methods. Isoquinoline derivatives have been studied for their potential as antimicrobial, antiviral, and antiparasitic agents, and these areas could be explored further for this compound. Additionally, new synthetic strategies could be developed to improve the yield and selectivity of the synthesis of this compound.